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Compound of Interest

Compound Name:
9-Oxa-2-azaspiro[5.5]undecan-3-

one

CAS No.: 1599169-82-0

Cat. No.: B1435704

Get Quote

Executive Summary
Peptides often suffer from poor bioavailability and rapid proteolytic degradation due to their

flexible backbones. Spiro lactams—specifically spiro-

-lactams and spiro-

-lactams—serve as rigid, non-proteinogenic scaffolds that "freeze" the peptide backbone into
bioactive secondary structures, most notably Type II

-turns.

This guide provides a comprehensive workflow for:

Rational Design: Selecting the appropriate lactam ring size for specific turn geometries.

Chemical Synthesis: Robust protocols for generating Fmoc-protected spiro lactam building

blocks via the Staudinger Reaction and Castagnoli-Cushman Reaction (CCR).
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Solid-Phase Integration: Optimized SPPS protocols for coupling sterically hindered spiro

scaffolds.

Structural Validation: NMR and CD criteria for verifying turn induction.

Design Principles: The Spiro Advantage
Spiro lactams introduce a quaternary carbon at the

or

position of a turn, severely restricting the

and

torsion angles.

Scaffold Selection Matrix
Scaffold Type Ring Size Target Geometry

Mechanism of
Constraint

Spiro-

-Lactam
4-membered

Type II

-Turn

Locks

via rigid azetidinone

ring; mimics Pro-Gly

turns.

Spiro-

-Lactam
5-membered

-Turn / Distorted

-Turn

Locks

and

; provides extended

side-chain vectors.

Spiro-Piperidine 6-membered -Helix Nucleation
High steric bulk forces

helical propagation.

Mechanistic Logic
The spiro fusion forces the amide nitrogen of the lactam to act as a hydrogen bond acceptor,

while the carbonyl oxygen acts as a donor (or vice versa depending on orientation), promoting
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the formation of the characteristic 10-membered ring hydrogen bond (

) defining a

-turn.

Target Bioactivity
(e.g., GPCR Ligand)

Required Geometry
(Type II Beta-Turn)

 defines Select Scaffold
(Spiro-beta-lactam)

 dictates Constraint Mechanism
(Lock Psi Angle)

 provides High Affinity
Proteolytic Stability

 yields

Click to download full resolution via product page

Figure 1: Decision logic for scaffold selection based on target geometry.

Synthetic Protocols: Building Block Generation
Protocol A: Spiro- -Lactam via Staudinger [2+2]
Cycloaddition
Objective: Synthesize an Fmoc-protected spiro-

-lactam amino acid for SPPS. Mechanism: The reaction between a ketene (generated in situ
from an acid chloride) and an imine yields the

-lactam ring with high diastereoselectivity.[1][2][3]

Reagents:

Component A (Ketene Precursor): Fmoc-Proline acid chloride (or similar N-protected amino

acid chloride).

Component B (Imine): N-protected imine derived from an aldehyde and an amine.

Base: Triethylamine (

).

Solvent: Anhydrous Dichloromethane (DCM).

Step-by-Step Procedure:
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Imine Formation: Dissolve the aldehyde (1.0 eq) and amine (1.0 eq) in anhydrous DCM. Add

and stir at RT for 4 hours. Filter and concentrate to yield the imine.

Cycloaddition:

Dissolve the imine (1.0 eq) and

(3.0 eq) in anhydrous DCM under Argon at

.

Add Fmoc-Proline acid chloride (1.2 eq) in DCM dropwise over 30 minutes.

Critical Step: Allow the reaction to warm slowly to RT overnight. The slow addition and low

temperature favor the cis-

-lactam (kinetic control).

Workup: Wash with 1M HCl, saturated

, and brine. Dry over

.

Purification: Flash chromatography (Hexane/EtOAc).

Hydrolysis (if ester used): If the imine contained a C-terminal ester, hydrolyze with LiOH in

THF/H2O to generate the free carboxylic acid for SPPS.

Protocol B: Spiro- -Lactam via Castagnoli-Cushman
Reaction (CCR)
Objective: Synthesize a spiro-isoquinolone (

-lactam derivative) building block. Mechanism: Condensation of homophthalic anhydride with
an imine.

Reagents:
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Homophthalic Anhydride (1.0 eq).

Cyclic Imine or Ketone + Ammonium Acetate (for 3-component reaction).

Solvent: Toluene or Xylene.

Step-by-Step Procedure:

Reaction Setup: In a Dean-Stark apparatus, combine Homophthalic Anhydride (1.0 eq) and

the cyclic ketone/imine (1.0 eq) in Toluene.

Reflux: Heat to reflux (

) for 12-24 hours. The water removal drives the formation of the lactam.

Isolation: Cool to RT. The product often precipitates. Filter and wash with cold ether.

Functionalization: If necessary, protect the lactam nitrogen or modify the carboxylic acid

handle for SPPS.

Solid-Phase Peptide Synthesis (SPPS) Integration[4]
Challenge: Spiro lactams are sterically bulky. Standard coupling protocols (HBTU/DIEA) often

result in incomplete coupling or deletion sequences. Solution: Use high-efficiency coupling

reagents (HATU) and elevated temperatures.

Protocol C: Coupling the Spiro-Lactam to the Resin
Context: The resin-bound peptide is

. We are coupling the Fmoc-Spiro-OH.

Materials:

Resin: Rink Amide or Wang Resin (low loading, 0.3-0.5 mmol/g recommended to reduce

crowding).

Coupling Reagent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-

b]pyridinium 3-oxid hexafluorophosphate).
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Base: HOAt (1-Hydroxy-7-azabenzotriazole) + DIPEA (Diisopropylethylamine).

Solvent: DMF (N,N-Dimethylformamide).

Procedure:

Pre-activation:

Dissolve Fmoc-Spiro-OH (3.0 eq relative to resin loading) in minimum DMF.

Add HATU (2.9 eq) and HOAt (3.0 eq).

Add DIPEA (6.0 eq).

Wait: Allow to activate for 2-3 minutes (solution turns yellow).

Coupling:

Add the pre-activated mixture to the resin.

Microwave Assist (Recommended): Heat to

for 20 minutes (25W).

Alternative (Room Temp): Shake for 4-6 hours. Double couple if necessary (check with

Kaiser test).

Capping:

After coupling, perform an acetylation step (

/Pyridine) to cap any unreacted amines. This prevents deletion sequences.

Deprotection:

Remove Fmoc group with 20% Piperidine in DMF (2 x 10 min).

Note: The bulky spiro group may slow down deprotection. Monitor via UV.
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Protocol D: Elongation and Cleavage
Subsequent Couplings: Continue standard SPPS for the remaining amino acids.

Cleavage:

Reagent: TFA/TIS/H2O (95:2.5:2.5).

Time: 2-3 hours.

Precipitation: Cold Diethyl Ether.

Validation & Characterization
Structural Verification Workflow
Once synthesized, the peptidomimetic must be validated to ensure the spiro scaffold induced

the desired turn.

Purified Peptidomimetic

1H-NMR (ROESY/NOESY) Circular Dichroism (CD)

Diagnostic NOE:
alpha-H(i) to NH(i+2)

 confirms distance < 4A

Minima @ 205nm
(Type II Beta Turn)

 confirms secondary structure

Click to download full resolution via product page

Figure 2: Analytical workflow for confirming secondary structure mimicry.

Data Interpretation Table
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Method Observation Structural Conclusion

1H NMR (NOESY)

Strong cross-peak between

and

Type II

-turn geometry.

1H NMR (Temp Coeff)

Low

(< 3 ppb/K) for

Solvent-shielded H-bond

(intramolecular).

CD Spectroscopy
Negative band ~225 nm;

Positive band ~205 nm

Distorted Type II

-turn (Spiro-constrained).

X-Ray Crystallography angles match ideal turn
Definitive proof of

stereochemical lock.

Troubleshooting & Expert Tips
Steric Hindrance: If the spiro amino acid fails to couple, switch to COMU or PyAOP reagents.

Increasing the temperature to

(microwave) is often necessary for spiro-

-lactams.

Epimerization: Avoid strong bases during the coupling of the spiro block. Use Collidine

instead of DIPEA if racemization is observed at the

-carbon.

Solubility: Spiro-peptides are often more hydrophobic. Use DCM/DMF mixtures (1:1) during

synthesis and purification to prevent aggregation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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